Cas no 61914-45-2 (E,Z-trans-3-(2-Chloroethenyl)-2,2-dimethyl-cyclopropanecarboxylic Acid)

• Product Name: E,Z-trans-3-(2-Chloroethenyl)-2,2-dimethyl-cyclopropanecarboxylic Acid
• CAS No: 61914-45-2
• MF: C₈H₁₁ClO₂
• MW: 174.624741792679
• CID: 4553560
• Update Time: 2025-08-02

E,Z-trans-3-(2-Chloroethenyl)-2,2-dimethyl-cyclopropanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• E,Z-trans-3-(2-Chloroethenyl)-2,2-dimethyl-cyclopropanecarboxylic Acid

• Inchi： 1S/C8H11ClO2/c1-8(2)5(3-4-9)6(8)7(10)11/h3-6H,1-2H3,(H,10,11)/b4-3+/t5-,6+/m1/s1
• InChI Key： OTIZHBRWDXPZIF-ZRKSVAJOSA-N
• SMILES： [C@@H]1(C(O)=O)[C@@H](/C=C/Cl)C1(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on E,Z-trans-3-(2-Chloroethenyl)-2,2-dimethyl-cyclopropanecarboxylic Acid

Recent Advances in the Study of E,Z-trans-3-(2-Chloroethenyl)-2,2-dimethyl-cyclopropanecarboxylic Acid (CAS: 61914-45-2)

The compound E,Z-trans-3-(2-Chloroethenyl)-2,2-dimethyl-cyclopropanecarboxylic Acid (CAS: 61914-45-2) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, synthetic pathways, and biological activities, providing valuable insights for drug development and chemical synthesis.

One of the key areas of research has been the exploration of its role as a precursor or intermediate in the synthesis of more complex bioactive molecules. The compound's cyclopropane ring and chloroethenyl group make it a versatile building block for the construction of pharmacologically active compounds. Recent synthetic methodologies have improved the yield and purity of this compound, facilitating its use in further chemical transformations.

In terms of biological activity, studies have demonstrated that E,Z-trans-3-(2-Chloroethenyl)-2,2-dimethyl-cyclopropanecarboxylic Acid exhibits notable interactions with specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry highlighted its inhibitory effects on certain cytochrome P450 enzymes, suggesting potential applications in modulating drug metabolism. Additionally, its role in the inhibition of inflammatory pathways has been investigated, with promising results in preclinical models of inflammation.

Another significant advancement is the development of analytical techniques for the quantification and characterization of this compound. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) methods have been optimized to ensure accurate detection and measurement in complex biological matrices. These advancements are critical for pharmacokinetic and pharmacodynamic studies, which are essential for its potential therapeutic use.

Furthermore, recent computational studies have provided deeper insights into the compound's molecular interactions. Molecular docking and dynamics simulations have revealed its binding affinities and conformational stability when interacting with target proteins. These findings are instrumental in guiding the design of derivatives with enhanced biological activity and reduced off-target effects.

Despite these advancements, challenges remain in the large-scale production and clinical translation of E,Z-trans-3-(2-Chloroethenyl)-2,2-dimethyl-cyclopropanecarboxylic Acid. Issues such as scalability, stability, and toxicity profiles need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial to overcoming these hurdles and unlocking the full potential of this compound.

In conclusion, the recent research on E,Z-trans-3-(2-Chloroethenyl)-2,2-dimethyl-cyclopropanecarboxylic Acid (CAS: 61914-45-2) underscores its importance as a versatile and bioactive molecule in chemical biology and pharmaceutical sciences. Continued exploration of its synthetic routes, biological activities, and therapeutic applications will undoubtedly contribute to the advancement of drug discovery and development.